Cas no 82358-02-9 (1,3-oxazole-2-thiol)

• Product Name: 1,3-oxazole-2-thiol
• CAS No: 82358-02-9
• MF: C₃H₃NOS
• MW: 101.127019166946
• MDL: MFCD23102984
• CID: 693816
• PubChem ID: 7059240
• Update Time: 2025-07-18

1,3-oxazole-2-thiol Chemical and Physical Properties

Names and Identifiers

• 2-Oxazolethiol
• 1,3-oxazole-2-thiol
• SCHEMBL323901
• DTXSID601347021
• oxazole-2-thiol
• 2(3H)-Oxazolethione
• FT-0703372
• mercapto-oxazole
• AT18533
• CLEJZSNZYFJMKD-UHFFFAOYSA-N
• 82358-02-9
• EN300-107233
• thio-1,3-oxazole
• AKOS006292363
• AKOS005207066
• 1,3-oxazole-2(3H)-thione
• 3H-1,3-oxazole-2-thione
• oxazole-2(3H)-thione
• F1963-0009
• 32091-51-3
• 3H-oxazole-2-thione
• 2,3-dihydro-1,3-oxazole-2-thione
• 2-mercaptooxazole
• oxazolethione

• MDL： MFCD23102984
• Inchi： 1S/C3H3NOS/c6-3-4-1-2-5-3/h1-2H,(H,4,6)
• InChI Key： CLEJZSNZYFJMKD-UHFFFAOYSA-N
• SMILES： S=C1NC=CO1

Computed Properties

• Exact Mass: 100.99353489g/mol
• Monoisotopic Mass: 100.99353489g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 6
• Rotatable Bond Count: 0
• Complexity: 99
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.3
• Topological Polar Surface Area: 53.4Ų

Additional information on 1,3-oxazole-2-thiol

Comprehensive Overview of 1,3-Oxazole-2-thiol (CAS No. 82358-02-9): Properties, Applications, and Research Insights

1,3-Oxazole-2-thiol (CAS No. 82358-02-9) is a heterocyclic organic compound featuring a five-membered ring structure containing both oxygen and sulfur atoms. This unique molecular architecture endows it with versatile chemical properties, making it a subject of interest in pharmaceutical, agrochemical, and material science research. The compound's thiol functional group (-SH) and oxazole backbone contribute to its reactivity, enabling applications in catalysis, drug design, and polymer chemistry.

In recent years, the demand for heterocyclic compounds like 1,3-oxazole-2-thiol has surged due to their role in developing bioactive molecules. Researchers frequently explore its derivatives for potential antimicrobial, antiviral, and anti-inflammatory properties, aligning with global health trends such as antibiotic resistance and pandemic preparedness. The compound's CAS number 82358-02-9 serves as a critical identifier in chemical databases, ensuring accurate referencing in patents and academic literature.

From a synthetic perspective, 1,3-oxazole-2-thiol is often synthesized via cyclization reactions involving thiourea derivatives or through modifications of pre-existing oxazole scaffolds. Its sulfur-containing moiety enhances metal-binding affinity, making it valuable in coordination chemistry and catalyst design. These attributes have spurred innovations in green chemistry, where researchers seek sustainable methods to optimize its production.

The compound's stability under physiological conditions has also attracted attention in medicinal chemistry. For instance, its incorporation into drug candidates may improve pharmacokinetic profiles by enhancing solubility or target specificity. Online searches frequently include queries like "1,3-oxazole-2-thiol uses" or "CAS 82358-02-9 solubility," reflecting user interest in practical applications. Additionally, its potential in material science—such as conductive polymers or sensors—is a growing area of exploration.

Environmental and safety studies of 1,3-oxazole-2-thiol emphasize its biodegradability and low ecotoxicity, addressing modern concerns about sustainable chemical practices. Regulatory compliance databases often reference its CAS No. 82358-02-9 to track its safe handling and disposal. This aligns with industry shifts toward green solvents and eco-friendly synthesis routes, topics frequently searched in conjunction with this compound.

In summary, 1,3-oxazole-2-thiol (CAS No. 82358-02-9) exemplifies the intersection of fundamental chemistry and applied science. Its multifaceted roles—from drug development to advanced materials—underscore its importance in contemporary research. As scientific inquiries evolve, this compound remains a focal point for innovations addressing global challenges in healthcare, sustainability, and technology.